Cas no 1417551-44-0 (tert-butyl N-(4-formylnorbornan-1-yl)carbamate)

• Product Name: tert-butyl N-(4-formylnorbornan-1-yl)carbamate
• CAS No: 1417551-44-0
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 2137384
• Update Time: 2023-11-20

tert-butyl N-(4-formylnorbornan-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-formylbicyclo[2.2.1]heptan-1-ylcarbamate
• tert-butyl (4-formylbicyclo[2.2.1]heptan-1-yl)carbamate
• CID 89348297
• tert-butyl N-(1-formyl-4-bicyclo[2.2.1]heptanyl)carbamate
• Carbamic acid, N-(4-formylbicyclo[2.2.1]hept-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-formylnorbornan-1-yl)carbamate

• Inchi： 1S/C13H21NO3/c1-11(2,3)17-10(16)14-13-6-4-12(8-13,9-15)5-7-13/h9H,4-8H2,1-3H3,(H,14,16)
• InChI Key： GRGSQBNFEDSFIU-UHFFFAOYSA-N
• SMILES： O=CC12CCC(CC1)(C2)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Topological Polar Surface Area: 55.4

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 342.4±21.0 °C(Predicted)
• pka: 12.29±0.40(Predicted)